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Compound Name: Phosphoryl fluoride

Cat. No.: B078662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phosphoryl fluoride (POF₃), also known as phosphorus oxyfluoride, is a colorless, pungent

gas with the chemical formula POF₃.[1] It is a tetrahedral molecule with phosphorus as the

central atom.[2] As a member of the phosphorus oxyhalide family, it exhibits unique chemical

properties, bridging the characteristics of acid halides and fluoride donors.[2] Its high reactivity

and toxicity necessitate careful handling.[2][3] Phosphoryl fluoride serves as a precursor in

the synthesis of fluorophosphoric acids and finds applications in various chemical syntheses.[1]

[2]

Physical Properties of Phosphoryl Fluoride
The key physical properties of phosphoryl fluoride are summarized in the table below for

easy reference.
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Property Value

Molecular Formula POF₃[1]

Molar Mass 103.9684 g/mol [1]

Appearance Colorless gas[1]

Boiling Point -39.7 °C (233.5 K)[1]

Triple Point -96.4 °C[2]

Critical Temperature 73 °C[2]

Critical Pressure 4.25 bar[2]

Dipole Moment 1.76 D[1][2]

Solubility
Reacts with water, alcohol, and acid. Soluble in

diethyl ether and hydrocarbons.[1]

Chemical Properties and Reactivity
Molecular Structure and Bonding
Phosphoryl fluoride has a tetrahedral molecular geometry, with the central phosphorus atom

bonded to one oxygen atom and three fluorine atoms.[2] The P-O bond is a double bond with

significant ionic character, which contributes to its high reactivity.[2]

Hydrolysis
Phosphoryl fluoride hydrolyzes rapidly in water.[2] The hydrolysis proceeds in a stepwise

manner, first forming difluorophosphoric acid (HPO₂F₂), then monofluorophosphoric acid

(H₂PO₃F), and finally orthophosphoric acid (H₃PO₄).[1]
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Figure 1: Stepwise hydrolysis of phosphoryl fluoride.

Reactions with Amines
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Phosphoryl fluoride reacts with amines. For instance, its reaction with dimethylamine

produces dimethylaminophosphoryl difluoride, along with dimethylammonium salts of

difluorophosphate and hexafluorophosphate.[1][4]

Phosphoryl Fluoride (POF₃)

Dimethylaminophosphoryl Difluoride ((CH₃)₂NP(O)F₂)

Dimethylamine ((CH₃)₂NH)

Difluorophosphate & Hexafluorophosphate Salts+ (CH₃)₂NH

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b078662?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phosphoryl_fluoride
https://cdnsciencepub.com/doi/pdf/10.1139/v67-217
https://www.benchchem.com/product/b078662?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Reaction of phosphoryl fluoride with dimethylamine.

Lewis Acidity
Phosphoryl fluoride acts as a weak Lewis acid, with the phosphorus atom being the acidic

center.[2] It can form adducts with strong Lewis bases like amines and ethers, although these

complexes are often unstable and prone to hydrolysis.[2]

Spectroscopic Characterization
The structure and properties of phosphoryl fluoride have been investigated using various

spectroscopic techniques.

Raman Spectroscopy: Raman spectra of phosphoryl fluoride have been used to study its

vibrational modes. An extra line observed in the spectra of neat and matrix-isolated POF₃

suggests intermolecular interactions in the solid state.[5]

X-ray Diffraction: Single-crystal X-ray diffraction has been employed to determine the crystal

structure of phosphoryl fluoride. It crystallizes in the trigonal space group P3m1, and the

structure reveals zigzag chains formed by intermolecular P-O contacts.[5]

NMR Spectroscopy: While specific spectral data is not detailed in the provided context, ¹⁹F

and ³¹P NMR spectroscopy are principal techniques for characterizing fluorine- and

phosphorus-containing compounds, respectively. These methods would be crucial for

analyzing the structure and purity of phosphoryl fluoride and its reaction products.[6][7]

Experimental Protocols
Synthesis of Phosphoryl Fluoride
A common method for the preparation of phosphoryl fluoride is the partial hydrolysis of

phosphorus pentafluoride (PF₅).[1]

General Methodology:

Phosphorus pentafluoride gas is carefully reacted with a controlled amount of water.

The reaction produces phosphoryl fluoride and hydrogen fluoride as a byproduct.
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The resulting gases are then separated and purified, typically by fractional distillation, to

isolate the phosphoryl fluoride.

Start
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Further purification of POF₃

End: Pure POF₃
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Figure 3: General workflow for the synthesis of phosphoryl fluoride.
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Safe Handling and Storage
Phosphoryl fluoride is a toxic and corrosive gas that can form hydrofluoric acid upon contact

with moisture.[1][3] Therefore, stringent safety precautions are necessary.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat.[8][9] In case of potential exposure to

the gas, a self-contained breathing apparatus should be used.[9]

Ventilation: All work with phosphoryl fluoride should be conducted in a well-ventilated fume

hood.[8]

Handling: Avoid contact with skin, eyes, and clothing.[10] Prevent inhalation of the gas.[8]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[8][11] Protect

from moisture.[8]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and

consult a physician.[9]

Skin Contact: Immediately wash off with soap and plenty of water and consult a physician.

[9]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[9]

Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[9]

Conclusion
Phosphoryl fluoride is a highly reactive and versatile inorganic compound. Its distinct physical

and chemical properties, particularly its susceptibility to hydrolysis and its reactions with

nucleophiles, make it a valuable reagent in specialized synthetic applications. A thorough

understanding of its properties and adherence to strict safety protocols are essential for its use

in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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